384-22-5(2-Nitrobenzotrifluoride),UN2306,GS-3373

2-Nitrobenzotrifluoride Properties

Names and Identifiers

- 1-Nitro-2-(trifluoromethyl)benzene
- 2-Nitrobenzotrifluoride
- o-Nitrobenzotrifluoride
- A,A,A-TRIFLUORO-O-NITROTOLUENE
- 1-Nitro-2(trifluoromethyl)benzene
- O-(TRIFLUOROMETHYL)NITROBENZENE
- O-NITRO-A,A,A-TRIFLUOROTOLUENE
- O-NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
- 1-Nitro-2-trifluoromethyl-benzene
- 2-NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE
- Benzene, 1-nitro-2-(trifluoromethyl)-
- Benzene, nitro(trifluoromethyl)-
- OVB3L8GIVJ
- alpha,alpha,alpha-Trifluoro-o-nitrotoluene
- 2-(Trifluoromethyl)nitrobenzene
- 2-Nitro-a,a,a-trifluorotoluene
- Toluene, alpha,alpha,alpha-trifluoro-o-nitro-
- NDZJSUCUYPZXPR-UHFFFAOYSA-N
- 2-TRIFLUOROMETHYL
- 1-Nitro-2-trifluo
- CAS-384-22-5
- GS-3373
- o-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
- .alpha.,.alpha.,.alpha.-Trifluoro-o-nitrotoluene
- Tox21_303057
- 2-Nitro-.alpha.,.alpha.,.alpha.-trifluorotoluene
- FT-0613184
- Toluene, .alpha.,.alpha.,.alpha.-trifluoro-o-nitro-
- NCGC00249011-01
- EINECS 206-855-8
- DTXSID4025793
- AKOS005259564
- SY020734
- Toluene, 2-nitro-.alpha.,.alpha.,.alpha.-trifluoro-
- UNII-OVB3L8GIVJ
- nitrobenzotrifluoride
- AM61942
- Q27285862
- 2-TRIFLUOROMETHYLNITROBENZENE
- Tox21_201264
- HSDB 4260
- 2-Nitrotrifluoromethylbenzene
- F0001-1092
- AC-4152
- CCRIS 2813
- CS-W002022
- NITRO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUOROTOLUENE, 2-
- 384-22-5
- 1-nitro-2-(trifluoromethyl)-benzene
- W-106485
- NS00042223
- NCGC00258816-01
- 2-NITRO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUOROTOLUENE [HSDB]
- MFCD00007145
- SCHEMBL1999849
- NCGC00257176-01
- CHEMBL3182055
- DTXCID805793
- 2Nitrobenzotrifluoride
- alpha,alpha,alphaTrifluoroonitrotoluene
- Benzene, 1nitro2(trifluoromethyl)
- UN2306
- NITRO-ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE, 2-
- 1-Nitro-2-(trifluoromethyl)benzene, 2-(Trifluoromethyl)nitrobenzene
- o(Trifluoromethyl)nitrobenzene
- 1Nitro2(trifluoromethyl)benzene
- Toluene, alpha,alpha,alphatrifluoroonitro
- Toluene, 2-nitro-alpha,alpha,alpha-trifluoro-
- oNitrobenzotrifluoride
- o-(Trifluoromethyl)nitrobenzene
- +Expand
- MDL： MFCD00007145
- InChIKey： NDZJSUCUYPZXPR-UHFFFAOYSA-N
- Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-3-1-2-4-6(5)11(12)13/h1-4H
- SMILES： FC(C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 191.01900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 191.019
Heavy Atom Count: 13
Complexity: 199
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 45.8

Experimental Properties

LogP: 3.13680
PSA: 45.82000
Refractive Index: 1.281
Water Partition Coefficient: Insoluble
Boiling Point: 216 ºC
Melting Point: 32 ºC
Flash Point: 95 ºC
Color/Form: Yellow crystals
Solubility: insoluble
Density: 1.3910 (estimate)

2-Nitrobenzotrifluoride Security Information

RTECS：XT3480000
Safety Term：6.1(b)
Safety Instruction： S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2306
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： R22: harmful if swallowed.
Signal Word：Warning
HazardClass：6.1(b)

2-Nitrobenzotrifluoride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Nitrobenzotrifluoride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I83W-5g	Benzene, nitro(trifluoromethyl)-	384-22-5	95%	5g	$28.00	2024-05-03
A2B Chem LLC	AI49516-5g	2-Nitrobenzotrifluoride	384-22-5	95%	5g	$12.00	2024-04-20
Aaron	AR00I8C8-5g	Benzene, nitro(trifluoromethyl)-	384-22-5		5g	$5.00
abcr	AB103794-5 g	2-Nitrobenzotrifluoride, 97%; .	384-22-5	97%	5 g	€72.60	2023-07-20
Apollo Scientific	PC5240-25g	2-Nitrobenzotrifluoride	384-22-5	98%	25g	£86.00	2023-09-02
Chemenu	CM361543-100g	2-Nitrobenzotrifluoride	384-22-5	95%+	100g	$60	2023-02-02
Crysdot LLC	CD12076676-25g	1-Nitro-2-(trifluoromethyl)benzene	384-22-5	98%	25g	$36	2024-07-18
eNovation Chemicals LLC	D686257-100g	2-Nitrobenzotrifluoride	384-22-5	97%	100g	$105	2021-09-27
Life Chemicals	F0001-1092-0.25g	2-Nitrobenzotrifluoride	384-22-5	95%+	0.25g	$18.0	2023-09-07
Oakwood	003266-1g	2-Nitrobenzotrifluoride	384-22-5	99%	1g	$10.00	2024-07-19

2-Nitrobenzotrifluoride Suppliers

JU SHENG HUA XUE YAN JIU YUAN

Audited Supplier

(CAS:384-22-5)

MR./MRS.:CHEN PAN

Phone:18064118002

Email:1400838822@qq.com

HU BEI JU SHENG Technology Co., Ltd.

Audited Supplier

(CAS:384-22-5)

MR./MRS.:WANG SHAN

Phone:18871490354

Email:1400848866@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:384-22-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2-Nitrobenzotrifluoride Related Literature

1. 765. Synthesis of certain trifluoromethyldiphenyl derivatives

M. R. Pettit,J. C. Tatlow J. Chem. Soc. 1951 3459
2. A novel approach to functionalise pristine unsized carbon fibre using in situ generated diazonium species to enhance interfacial shear strength

L. Servinis,L. C. Henderson,L. M. Andrighetto,M. G. Huson,T. R. Gengenbach,Bronwyn L. Fox J. Mater. Chem. A 2015 3 3360
3. Synthesis of 1H-indazoles from N-tosylhydrazones and nitroaromatic compounds

Zhenxing Liu,Long Wang,Haocheng Tan,Shiyi Zhou,Tianren Fu,Ying Xia,Yan Zhang,Jianbo Wang Chem. Commun. 2014 50 5061
4. Oxidative nucleophilic aromatic amination of nitrobenzenes

V. V. Khutorianskyi,M. Sonawane,M. Po?ta,B. Klepetá?ová,P. Beier Chem. Commun. 2016 52 7237
5. S 19. Some fluorinated derivatives of toluene

J. H. Brown,C. W. Suckling,W. B. Whalley J. Chem. Soc. 1949 S95
6. A mitochondrial-targeting and NO-based anticancer nanosystem with enhanced photo-controllability and low dark-toxicity

Jiangsheng Xu,Fang Zeng,Hao Wu,Shuizhu Wu J. Mater. Chem. B 2015 3 4904
7. Crosslinked porous polyimides: structure, properties and applications

Basiram Brahma Narzary,Benjamin C. Baker,Neha Yadav,Valerio D'Elia,Charl F. J. Faul Polym. Chem. 2021 12 6494
8. Organocatalytic synthesis of bio-based cyclic carbonates from CO2 and vegetable oils

M. Alves,B. Grignard,S. Gennen,C. Detrembleur,C. Jerome,T. Tassaing RSC Adv. 2015 5 53629
9. A multi-photoresponsive molecular-hybrid for dual-modal photoinactivation of cancer cells

Aurore Fraix,Stefano Guglielmo,Venera Cardile,Adriana C. E. Graziano,Ruxandra Gref,Barbara Rolando,Roberta Fruttero,Alberto Gasco,Salvatore Sortino RSC Adv. 2014 4 44827
10. Nanoscale lipid vesicles functionalized with a nitro-aniline derivative for photoinduced nitric oxide (NO) delivery

Nancy Sharma,Ajay Kumar Dhyani,Srujan Marepally,D. Amilan Jose Nanoscale Adv. 2020 2 463

Cas no 384-22-5 (2-Nitrobenzotrifluoride)

2-Nitrobenzotrifluoride Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Nitrobenzotrifluoride Security Information

2-Nitrobenzotrifluoride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Nitrobenzotrifluoride Price

2-Nitrobenzotrifluoride Suppliers

2-Nitrobenzotrifluoride Related Literature

384-22-5 (2-Nitrobenzotrifluoride) Related Products